BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Light Green SF
Yellowish as a Histological Counterstain

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct green 27

Cat. No.: B1173459

For Researchers, Scientists, and Drug Development Professionals

Note on "Direct Green 27": Initial searches for "Direct Green 27" did not yield specific
applications as a counterstain in published histological literature. The information provided
herein pertains to the widely used and well-documented green counterstain, Light Green SF
Yellowish (C.I. 42095), which is a common component of various staining protocols in histology
and cytology.

Introduction to Light Green SF Yellowish

Light Green SF Yellowish is a green triarylmethane dye extensively used as a counterstain in
histology and cytology.[1][2] It is a standard dye in North America for staining collagen in
Masson's trichrome, providing a vibrant green color that contrasts sharply with the red of
muscle and cytoplasm and the dark blue or black of nuclei.[3][4] Light Green SF Yellowish is
also a crucial component of the Papanicolaou stain's EA series (e.g., EA-50, EA-65), used for
the differential staining of cytoplasm in cytological preparations like Pap smears.[5][6][7]

The primary advantages of Light Green SF Yellowish are its brilliant green color and its ability
to provide excellent differentiation of tissue components. However, a notable drawback is its
tendency to fade over time, which may be a concern for archival slides.[1][3][8] For applications
requiring high photostability, Fast Green FCF is often recommended as a more light-fast
alternative, offering a more brilliant color.[8][9]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1173459?utm_src=pdf-interest
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://www.benchchem.com/product/b1173459?utm_src=pdf-body
https://www.bionity.com/en/encyclopedia/Light_Green_SF_yellowish.html
https://en.wikipedia.org/wiki/Light_green_SF
https://www.stainsfile.com/dyes/light-green-sf-yellowish/
https://en.wikipedia.org/wiki/Masson%27s_trichrome_stain
https://www.newcomersupply.com/product/papanicolaou-stain-soln-ea-50/
https://www.biognost.com/wp-content/uploads/2020/02/EA-50-reagent-PAP-3B-IFU-V26-EN15.pdf
https://www.stainsfile.com/protocols/papanicolaous-alcoholic-trichrome-for-exfoliated-cells/
https://www.bionity.com/en/encyclopedia/Light_Green_SF_yellowish.html
https://www.stainsfile.com/dyes/light-green-sf-yellowish/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Naphthalene_Green_and_Light_Green_SF_Yellowish_in_Trichrome_Stains.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Naphthalene_Green_and_Light_Green_SF_Yellowish_in_Trichrome_Stains.pdf
https://www.stainsfile.com/dyes/fast-green-fcf/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Data Presentation

Chemical and Physical Properties

Property Value

Common Names Light Green SF Yellowish, Acid Green 5
C.l. Number 42095

Molecular Formula Cs7H34N2Na20+S3

Molecular Weight 792.86 g/mol

Appearance Dark red to purple powder

Solubility in Water 1 mg/mL

Maximum Absorption 629 nm

Dye Content >65%

Source:[10]

Comparison with Fast Green FCF

Feature Light Green SF Yellowish Fast Green FCF

C.l. Number 42095 42053

Color Bright Green More Brilliant, Emerald Green
Photostability Prone to fading More resistant to fading

Standard in North America for Recommended substitute for
Common Usage ) ) )
Masson's Trichrome Light Green SF Yellowish

Source:[3][8][9][11]

Experimental Protocols
Masson's Trichrome Stain with Light Green Counterstain
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This protocol is a standard procedure for the differential staining of collagen (green), muscle
and cytoplasm (red), and nuclei (black/blue).[4][12][13]

3.1.1. Reagents

Bouin's Fluid (optional mordant)

Weigert's Iron Hematoxylin (Solutions A and B)

Biebrich Scarlet-Acid Fuchsin Solution

Phosphotungstic/Phosphomolybdic Acid Solution

Light Green SF Yellowish Solution (2% in 0.5% Acetic Acid)

0.5% Acetic Acid Solution

Graded Alcohols (95% and 100%)

Xylene

3.1.2. Procedure

Deparaffinize and rehydrate paraffin-embedded tissue sections to distilled water.

(Optional) For formalin-fixed tissues, mordant in Bouin's fluid for 1 hour at 56-60°C to
improve staining quality. Wash in running tap water until the yellow color is removed.

Stain nuclei with freshly prepared Weigert's iron hematoxylin for 10-20 minutes.[12][13]

Wash in running tap water for 10 minutes, then rinse in distilled water.

Stain with Biebrich Scarlet-Acid Fuchsin solution for 2-5 minutes.[12][13]

Rinse in distilled water.

Differentiate with Phosphotungstic/Phosphomolybdic Acid solution for 5-15 minutes.[12][13]

Transfer directly to Light Green SF Yellowish solution and stain for 3-6 minutes.[12][13]
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Rinse briefly in 0.5% Acetic Acid solution.

Dehydrate rapidly through graded alcohols.

Clear in xylene and mount with a resinous mounting medium.

3.1.3. Expected Results

Collagen: Green

Muscle, Cytoplasm, Keratin: Red

Nuclei: Blue to Black

Papanicolaou (Pap) Stain (EA-50 Formulation)

This protocol is a standard procedure for staining exfoliated cells, particularly in gynecological
smears.[5][14]

3.2.1. Reagents

Gill's Hematoxylin

e Scott's Tap Water Substitute (or saturated Lithium Carbonate)

e Papanicolaou Stain, OG-6

e Papanicolaou Stain, EA-50 (containing Light Green SF Yellowish, Eosin Y, and Bismarck
Brown Y)

e Graded Alcohols (70%, 95%, and 100%)

e Xylene

3.2.2. Procedure

e Fix smears in 95% ethanol for at least 15 minutes.

¢ Rinse in distilled water.
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» Stain in Gill's Hematoxylin for 1-3 minutes.

¢ Rinse in distilled water.

e Blue in Scott's Tap Water Substitute for 30 seconds.

e Rinse in running distilled water for 1 minute.

o Dehydrate through 70% and 95% ethanol (10 dips each).

» Stain in Papanicolaou Stain, OG-6 for 1-2 minutes.

e Rinse in two changes of 95% ethanol (10 dips each).

» Stain in Papanicolaou Stain, EA-50 for 3-5 minutes.

e Dehydrate in two changes each of 95% and 100% ethanol.

o Clear in three changes of xylene and coverslip with a compatible mounting medium.

3.2.3. Expected Results

Nuclei: Blue

Cytoplasm of mature, keratinized cells: Orange

Cytoplasm of metabolically active cells (parabasal and intermediate squamous cells):
Green/Blue[14]

Cytoplasm of superficial squamous cells, nucleoli, cilia, and erythrocytes: Pink/Red

Mandatory Visualizations
Staining Mechanism in Masson's Trichrome

The differential staining in Masson's Trichrome is based on the molecular size of the dyes and
the porosity of the tissue components.
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Caption: Logical workflow of dye penetration in Masson's Trichrome stain.

Experimental Workflow for Masson's Trichrome Staining
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Caption: Step-by-step experimental workflow for Masson's Trichrome staining.
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Experimental Workflow for Papanicolaou (EA-50)
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Caption: Step-by-step experimental workflow for Papanicolaou (EA-50) staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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